(Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-7-[(dimethylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C20H21NO5/c1-21(2)11-14-15(22)9-8-13-18(23)17(26-20(13)14)10-12-6-5-7-16(24-3)19(12)25-4/h5-10,22H,11H2,1-4H3/b17-10-
• InChI Key: BOMKNWDYRHQZMF-YVLHZVERSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=CC3=C(C(=CC=C3)OC)OC)C2=O)O
• Isomeric SMILES: CN(C)CC1=C(C=CC2=C1O/C(=C\C3=C(C(=CC=C3)OC)OC)/C2=O)O
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The crystal structure of this compound is monoclinic, P 2 1 / n (no. 14), with a = 13.531 (6) Å, b = 8.390 (3) Å, c = 14.288 (5) Å, β = 95.322 (15)°, V = 1615.1 (11) Å 3, Z = 4, Rgt ( F ) = 0.0588, wRref ( F 2 ) = 0.1795, T = 243 (2) K. The molecular structure is shown in the figure.

Chemical Reactions Analysis

The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Future Directions

The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs. Thus, by conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.